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Compound of Interest

Compound Name: Sulforhodamine G

Cat. No.: B1216351

In the dynamic field of in vivo imaging, the selection of appropriate fluorescent probes is
paramount for achieving high-fidelity visualization of cellular and subcellular processes within
living organisms. Sulforhodamine dyes, a class of bright and water-soluble red fluorescent
labels, have emerged as valuable tools, particularly in neurobiology. This guide provides a
comparative analysis of two prominent members of this family, Sulforhodamine 101 (SR101),
also known as Texas Red, and Sulforhodamine B (SRB), to assist researchers, scientists, and
drug development professionals in selecting the optimal dye for their in vivo imaging needs.

Performance Comparison of Sulforhodamine Dyes

The following tables summarize the key characteristics and in vivo performance of
Sulforhodamine 101 and Sulforhodamine B based on available experimental data.
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General and Photophysical
Properties

Sulforhodamine 101 (Texas
Red)

Sulforhodamine B

Synonyms

SR101, Texas Red

SRB

Not explicitly found for in vivo,

Excitation Maximum (nm) ~586[1] but generally in the green-
yellow range
o ) Not explicitly found for in vivo,
Emission Maximum (nm) ~605[1][2]

but generally in the red range

Molecular Weight ( g/mol )

690.87 (for cadaverine

derivative)[3]

580.65

Solubility Water-soluble[4] Highly water-soluble[5]
Non-fixable (a fixable analog, )
o ] ) Generally considered non-
Fixability Texas Red hydrazide, exists)

[6]7]

fixable
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In Vivo Application and
Performance

Sulforhodamine 101 (Texas
Red)

Sulforhodamine B

Primary In Vivo Application

Labeling of astrocytes and

oligodendrocytes in the brain.

[4]18]

As a polar tracer and for

staining astrocytes.[5][9]

Reported Cell Specificity

Preferentially labels astrocytes
and mature oligodendrocytes.
[4][8] Not entirely specific to
astrocytes.[4][8][10][11]

Stains astrocytes.[9]

Administration Routes

Topical application to the
exposed cortex, intracortical

injection, intravenous injection.

[1]121[4]

Intravenous injection.[9]

Typical In Vivo Concentration

250 nM to 300 uM for topical
application; 10 uM for intra-
hippocampal injection.[1][2]

20 mg/kg for intravenous

injection.[9]

Imaging Time Window

Staining can be maintained for
nearly half a day after
intravenous injection.[9]
Imaging can be performed 40
to 140 minutes after

application.[8]

Imaging can be performed
from 40 minutes to 90 minutes

after intravenous injection.[9]

Reported Side Effects

Can induce cortical seizure-like
activity at higher
concentrations.[4] Can cause
hyper-excitability.[10][11]

No adverse reactions on
astrocytic calcium signals or
EEG recordings reported at 20
mg/kg.[9]

Experimental Protocols

Detailed methodologies are crucial for the successful application of Sulforhodamine dyes in

vivo. Below are representative protocols for brain imaging using SR101 and SRB.
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Protocol 1: In Vivo Two-Photon Imaging of Cortical
Astrocytes with Sulforhodamine 101 (Topical
Application)

This protocol is adapted from established methods for labeling and imaging astrocytes in the

rodent cortex.

Materials:

Sulforhodamine 101 (SR101)

Artificial cerebrospinal fluid (ACSF)

Anesthetized rodent (e.g., mouse or rat)

Surgical equipment for craniotomy

Two-photon microscope

Procedure:

» Anesthetize the animal and fix its head in a stereotaxic frame.

» Perform a craniotomy over the brain region of interest, carefully removing the dura mater.
e Prepare a solution of SR101 in ACSF at a concentration of 100 uM to 1 mM.

o Topically apply the SR101 solution to the exposed cortical surface for 5-20 minutes.

 After the incubation period, gently wash the cortical surface with fresh ACSF to remove
excess dye.

o Cover the craniotomy with agarose and a glass coverslip to stabilize the preparation for
imaging.

e Proceed with in vivo two-photon imaging. Astrocytes and oligodendrocytes in the upper
cortical layers should be brightly labeled.
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Protocol 2: In Vivo Staining of Astrocytes with
Sulforhodamine B (Intravenous Injection)

This non-invasive method allows for the staining of astrocytes throughout the brain.
Materials:

e Sulforhnodamine B (SRB)

Sterile saline solution (0.9% NacCl)

Animal (e.qg., rat or mouse)

Equipment for intravenous injection (e.g., tail vein catheter)

Two-photon microscope

Procedure:

o Prepare a solution of SRB in sterile saline at a concentration suitable for a 20 mg/kg dosage.
o Anesthetize the animal if required for the injection procedure.

e Administer the SRB solution via intravenous injection (e.g., through the tail vein).

» Allow the dye to circulate and penetrate the brain tissue. Optimal staining of astrocytes is
typically observed between 40 and 90 minutes post-injection.[9]

« If not already anesthetized, anesthetize the animal and prepare it for in vivo imaging (e.g., by
performing a craniotomy as described in Protocol 1).

o Commence two-photon imaging to visualize the stained astrocytes. Initially, blood vessels
will be fluorescent, followed by the specific labeling of astrocytes.[9]

Visualizing In Vivo Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key steps in the
experimental workflows for in vivo imaging with Sulforhodamine dyes.
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Workflow for topical application of SR101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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